
Application Notes and Protocols:
Bis(phenoxyethoxy)methane in Medicinal

Chemistry

Author: BenchChem Technical Support Team. Date: November 2025

Compound of Interest

Compound Name: Bis(phenoxyethoxy)methane

Cat. No.: B081023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following application notes are based on currently available chemical data and

general principles of medicinal chemistry. While Bis(phenoxyethoxy)methane (CAS No.

13879-32-8) has been identified as a compound with potential for medicinal chemistry

applications, extensive research, quantitative biological data, and specific therapeutic

evaluations are limited in publicly accessible literature. The protocols provided are general and

may require further optimization.

Introduction
Bis(phenoxyethoxy)methane is a symmetrical ether with the molecular formula C₁₇H₂₀O₄.[1]

[2] Its structure, featuring two phenoxy groups linked by a flexible diether methane spacer,

suggests potential for interaction with biological targets through hydrophobic and hydrogen-

bonding interactions.[3] While primarily used in materials science as a component in polymer

formulations, its phenolic substructures hint at possible applications in medicinal chemistry,

particularly as a scaffold for developing new therapeutic agents.[3] Preliminary suggestions

indicate it may be investigated for anti-inflammatory or antioxidant properties, which are

common for compounds containing phenolic structures.[3]
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A summary of the key physicochemical properties of Bis(phenoxyethoxy)methane is

essential for its handling and application in a research setting.

Property Value Source(s)

CAS Number 13879-32-8 [1][4]

Molecular Formula C₁₇H₂₀O₄ [1][2]

Molecular Weight 288.34 g/mol [1][2]

IUPAC Name

2-(2-

phenoxyethoxymethoxy)ethoxy

benzene

[1]

Appearance Colorless to pale yellow liquid [3]

Boiling Point 195-196 °C at 0.6 Torr [4]

Melting Point 18 °C [4]

Density 1.106 ± 0.06 g/cm³ (Predicted) [4]

XLogP3 3.6 [1]

Hydrogen Bond Donor Count 0 [4]

Hydrogen Bond Acceptor

Count
4 [4]

Potential Medicinal Chemistry Applications
While specific biological activity data is not widely published, the structure of

Bis(phenoxyethoxy)methane provides a basis for several potential research avenues:

Anti-inflammatory Agent Development: The presence of phenoxy groups suggests the

possibility of antioxidant activity, which can be linked to anti-inflammatory effects. The

molecule could serve as a starting point for designing novel inhibitors of inflammatory

pathways.

Scaffold for Drug Design: The flexible diether methane linker can be modified to orient the

two terminal phenoxy rings in specific conformations to fit the binding pockets of various
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enzymes or receptors. The phenyl rings themselves are amenable to substitution to explore

structure-activity relationships (SAR).

Intermediate for Synthesis: It can be used as a building block in the synthesis of more

complex molecules with potential therapeutic value.[3]

Experimental Protocols
The following are generalized protocols for the synthesis and preliminary evaluation of

Bis(phenoxyethoxy)methane.

Protocol: Synthesis of Bis(phenoxyethoxy)methane
This protocol is based on the general principle of condensation reactions between an alcohol

and a formaldehyde equivalent.[3][4]

Materials:

2-Phenoxyethanol

Paraformaldehyde or 1,1-dibromomethane[4]

Anhydrous Toluene or other suitable solvent

Acid catalyst (e.g., p-Toluenesulfonic acid) or Base (e.g., Sodium Hydride for Williamson

ether synthesis approach)

Sodium Bicarbonate solution

Anhydrous Magnesium Sulfate

Standard laboratory glassware for reflux and extraction

Rotary evaporator

Silica gel for column chromatography

Procedure (Acid-Catalyzed Condensation):
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To a round-bottom flask equipped with a Dean-Stark apparatus and reflux condenser, add 2-

phenoxyethanol (2.0 equivalents).

Add paraformaldehyde (1.0 equivalent) and a catalytic amount of p-toluenesulfonic acid.

Add anhydrous toluene to the flask to facilitate azeotropic removal of water.

Heat the mixture to reflux and continue until no more water is collected in the Dean-Stark

trap.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer with saturated sodium bicarbonate solution, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

Purify the crude product by silica gel column chromatography to obtain pure

Bis(phenoxyethoxy)methane.

Note: Characterization of the final product should be performed using techniques such as ¹H

NMR, ¹³C NMR, and mass spectrometry to confirm its identity and purity.

Visualization of Research Workflow
The following diagrams illustrate a typical workflow for investigating a novel compound like

Bis(phenoxyethoxy)methane in a medicinal chemistry context.

Caption: Workflow for Medicinal Chemistry Investigation.

Conclusion
Bis(phenoxyethoxy)methane represents a chemical entity with a structural framework that

suggests potential for medicinal chemistry applications. However, it remains an under-

investigated compound in this field. The provided notes and protocols offer a foundational

guide for researchers interested in exploring its synthesis and potential biological activities.
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Further empirical studies are necessary to establish any therapeutic relevance, define

mechanisms of action, and generate the quantitative data required for drug development

pipelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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